Cas no 1213481-13-0 ((1S)-1-(2,3-dihydro-1H-indol-7-yl)propan-1-amine)

• Product Name: (1S)-1-(2,3-dihydro-1H-indol-7-yl)propan-1-amine
• CAS No: 1213481-13-0
• MF: C₁₁H₁₈Cl₂N₂
• MW: 249.180020809174
• MDL: MFCD16294170
• CID: 1030324
• PubChem ID: 53484838
• Update Time: 2025-04-20

(1S)-1-(2,3-dihydro-1H-indol-7-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Indolin-7-yl)propan-1-amine dihydrochloride
• (1S)-1-(2,3-dihydro-1H-indol-7-yl)propan-1-amine,dihydrochloride
• (1S)-1-(2,3-dihydro-1H-indol-7-yl)propan-1-amine
• (S)-1-(Indolin-7-yl)propan-1-aminedihydrochloride
• 1213481-13-0
• (1s)-1-indolin-7-ylpropylamine dihydrochloride
• AKOS015923281
• (1S)-1-INDOLIN-7-YLPROPYLAMINE 2HCl
• (1S)-1-(2,3-Dihydro-1H-indol-7-yl)propan-1-amine--hydrogen chloride (1/2)
• DTXSID00704258
• (1S)-1-(2,3-dihydro-1H-indol-7-yl)propan-1-amine;dihydrochloride

• MDL： MFCD16294170
• Inchi： 1S/C11H16N2.2ClH/c1-2-10(12)9-5-3-4-8-6-7-13-11(8)9;;/h3-5,10,13H,2,6-7,12H2,1H3;2*1H/t10-;;/m0../s1
• InChI Key： ABFJUUTXNGGPNA-XRIOVQLTSA-N
• SMILES： Cl.Cl.N1CCC2C=CC=C([C@H](CC)N)C1=2

Computed Properties

• Exact Mass: 248.0847040g/mol
• Monoisotopic Mass: 248.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų